Cas no 62098-22-0 (2,4-Pentanedione, 3-[(5-bromo-2-hydroxyphenyl)methylene]-)

• Product Name: 2,4-Pentanedione, 3-[(5-bromo-2-hydroxyphenyl)methylene]-
• CAS No: 62098-22-0
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 458180
• PubChem ID: 12321052
• Update Time: 2025-04-19

2,4-Pentanedione, 3-[(5-bromo-2-hydroxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-[(5-bromo-2-hydroxyphenyl)methylene]-
• 3-[(5-bromo-2-hydroxyphenyl)methylidene]pentane-2,4-dione
• DTXSID60488562
• 62098-22-0

• Inchi： 1S/C12H11BrO3/c1-7(14)11(8(2)15)6-9-5-10(13)3-4-12(9)16/h3-6,16H,1-2H3
• InChI Key： DNZPYXKVMWLPIQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=C(\C(C)=O)/C(C)=O)O

Computed Properties

• Exact Mass: 281.98913
• Monoisotopic Mass: 281.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37